Cas no 1797289-13-4 (N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide)

N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide is a synthetic organic compound featuring a 1,4-thiazepane core substituted with a phenyl group at the 7-position and a carboxamide functional group at the 4-position, further modified with a 4-fluorobenzyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules. The incorporation of a fluorine atom enhances metabolic stability and bioavailability, while the thiazepane ring offers conformational flexibility, potentially improving binding affinity to biological targets. The compound’s well-defined stereochemistry and modular synthesis pathway make it a valuable intermediate for pharmaceutical research, particularly in the development of CNS-active or receptor-targeting agents.

N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide structure

1797289-13-4 structure

Product Name:N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide

CAS No:1797289-13-4

MF:C₁₉H₂₁FN₂OS

MW:344.446246862412

CID:5370616

Update Time:2025-10-29

N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide
- Inchi： 1S/C19H21FN2OS/c20-17-8-6-15(7-9-17)14-21-19(23)22-11-10-18(24-13-12-22)16-4-2-1-3-5-16/h1-9,18H,10-14H2,(H,21,23)
- InChI Key： MQKNOSGIIUZYGW-UHFFFAOYSA-N
- SMILES： S1C(C2=CC=CC=C2)CCN(C(NCC2=CC=C(F)C=C2)=O)CC1

N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6481-0439-2μmol	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	2μmol	$57.0	2023-09-08
Life Chemicals	F6481-0439-5μmol	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	5μmol	$63.0	2023-09-08
Life Chemicals	F6481-0439-10μmol	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	10μmol	$69.0	2023-09-08
Life Chemicals	F6481-0439-20μmol	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	20μmol	$79.0	2023-09-08
Life Chemicals	F6481-0439-1mg	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	1mg	$54.0	2023-09-08
Life Chemicals	F6481-0439-2mg	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	2mg	$59.0	2023-09-08
Life Chemicals	F6481-0439-3mg	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	3mg	$63.0	2023-09-08
Life Chemicals	F6481-0439-4mg	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	4mg	$66.0	2023-09-08
Life Chemicals	F6481-0439-5mg	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	5mg	$69.0	2023-09-08
Life Chemicals	F6481-0439-10mg	N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide	1797289-13-4	10mg	$79.0	2023-09-08

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide

Comprehensive Overview of N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide (CAS No. 1797289-13-4)

The compound N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide, identified by its CAS No. 1797289-13-4, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazepane-derived carboxamide features a fluorophenyl moiety, which enhances its potential for binding specificity and metabolic stability. Researchers are particularly interested in its applications as a modulator of biological targets, given its hybrid heterocyclic framework. The presence of both phenyl and fluorophenyl groups suggests potential interactions with aromatic amino acid residues in proteins, making it a candidate for drug discovery programs.

In recent years, the demand for small-molecule modulators with improved pharmacokinetic properties has surged, and N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide aligns with this trend. Its 1,4-thiazepane core is a notable scaffold in medicinal chemistry, often associated with CNS activity and enzyme inhibition. The incorporation of a 4-fluorobenzyl group further diversifies its reactivity profile, enabling selective targeting. This compound is frequently discussed in forums exploring GPCR ligands and kinase inhibitors, reflecting its relevance in contemporary drug development.

From a synthetic perspective, CAS No. 1797289-13-4 exemplifies modern strategies in heterocyclic chemistry. The carboxamide linkage provides stability, while the fluorine substitution optimizes lipophilicity—a critical factor in bioavailability. Laboratories focusing on structure-activity relationship (SAR) studies often highlight this compound as a case study for optimizing bioisosteric replacements. Its synthesis typically involves multi-step protocols, including amide coupling and ring-closing reactions, which are widely documented in peer-reviewed journals.

The rise of AI-driven drug discovery has further amplified interest in N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide. Computational models predict its compatibility with allosteric binding sites, a hot topic in precision medicine. Additionally, its logP and polar surface area values align with Lipinski's Rule of Five, making it a viable candidate for oral drug formulations. These attributes are frequently queried in cheminformatics databases, underscoring its interdisciplinary appeal.

Beyond pharmacology, this compound’s spectroscopic properties (e.g., NMR and HPLC profiles) are well-characterized, aiding in quality control during scale-up production. Its crystallographic data also provides insights into conformational preferences, a subject of interest for crystal engineering enthusiasts. As the pharmaceutical industry shifts toward fragment-based drug design, 1797289-13-4 serves as a valuable reference for molecular hybridization techniques.

In summary, N-[(4-fluorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide represents a convergence of synthetic innovation and therapeutic potential. Its CAS No. 1797289-13-4 is synonymous with cutting-edge research in medicinal chemistry, addressing key challenges in drug-likeness and target engagement. As scientific inquiries into polypharmacology and selective inhibition evolve, this compound is poised to remain a focal point in academic and industrial laboratories worldwide.